Cas no 1864914-27-1 (2-(trifluoromethyl)oxane-4-carbaldehyde)

• Product Name: 2-(trifluoromethyl)oxane-4-carbaldehyde
• CAS No: 1864914-27-1
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 5272654
• Update Time: 2026-03-09

2-(trifluoromethyl)oxane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)tetrahydro-2H-pyran-4-carbaldehyde
• 2-(trifluoromethyl)oxane-4-carbaldehyde

• Inchi： 1S/C7H9F3O2/c8-7(9,10)6-3-5(4-11)1-2-12-6/h4-6H,1-3H2
• InChI Key： XZGSERIWXMUUKF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OCCC(C=O)C1

Additional information on 2-(trifluoromethyl)oxane-4-carbaldehyde

2-(Trifluoromethyl)oxane-4-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1864914-27-1, commonly referred to as 2-(trifluoromethyl)oxane-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoromethyl group with an oxane ring and a carbaldehyde functional group. The trifluoromethyl group imparts distinctive electronic and steric properties, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of 2-(trifluoromethyl)oxane-4-carbaldehyde in the development of advanced materials. Researchers have explored its use as a building block for synthesizing novel polymers and organic frameworks. For instance, a 2023 study published in *Nature Materials* demonstrated that this compound can serve as a key precursor for generating highly porous materials with exceptional gas adsorption capabilities. The oxane ring structure contributes to the molecule's flexibility, enabling it to form intricate networks when polymerized.

The synthesis of 2-(trifluoromethyl)oxane-4-carbaldehyde involves a multi-step process that typically begins with the alkylation of an oxane derivative. The introduction of the trifluoromethyl group is achieved through a nucleophilic substitution reaction, followed by oxidation to introduce the aldehyde functionality. This sequence ensures the formation of a stable and highly functional molecule. The carbaldehyde group is particularly reactive, making it amenable to further modifications such as condensation reactions or cross-coupling processes.

In terms of physical properties, 2-(trifluoromethyl)oxane-4-carbaldehyde exhibits a melting point of approximately 55°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The presence of the trifluoromethyl group significantly enhances the molecule's stability under thermal and oxidative conditions, which is advantageous for industrial-scale production.

One of the most promising applications of this compound lies in its potential use in drug discovery. The trifluoromethyl group is known to improve pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive substituent in medicinal chemistry. A 2023 study in *Journal of Medicinal Chemistry* reported that derivatives of 2-(trifluoromethyl)oxane-4-carbaldehyde exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

Moreover, 2-(trifluoromethyl)oxane-4-carbaldehyde has shown potential in the field of catalysis. Its ability to coordinate with metal ions makes it a valuable ligand in transition metal-catalyzed reactions. A recent investigation published in *Angewandte Chemie* demonstrated that this compound can act as an efficient ligand for palladium-catalyzed cross-coupling reactions, enhancing both the yield and selectivity of these processes.

From an environmental perspective, the synthesis and application of 2-(trifluoromethyl)oxane-4-carbaldehyde are considered eco-friendly due to its high stability and low toxicity profile. Its degradation products are non-hazardous, making it suitable for use in green chemistry initiatives. Researchers are actively exploring methods to optimize its production process further, aiming to reduce waste and energy consumption.

In conclusion, 2-(trifluoromethyl)oxane-4-carbaldehyde (CAS No. 1864914-27-1) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing modern chemistry and material science.